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Compound of Interest

Compound Name: Robtein

Cat. No.: B016689

Note to the reader: The compound "Robtein" specified in the query could not be found in
scientific literature and chemical databases. It is highly probable that this is a misspelling of
Robinetin, a well-documented flavonoid. This document will provide a comprehensive technical
guide on Robinetin.

Introduction to Robinetin

Robinetin (3,3',4',5',7-Pentahydroxyflavone) is a naturally occurring flavonol, a class of
polyphenolic compounds widely distributed in the plant kingdom.[1][2][3] Its chemical structure
consists of a flavonoid skeleton with hydroxyl groups at the 3, 5, 7, 3', and 4' positions.[1] The
name "Robinetin” is derived from the genus Robinia, as it is a key chemical constituent of the
black locust tree, Robinia pseudoacacia.[4] First documented in scientific literature in 1933,
Robinetin has since garnered significant interest for its broad spectrum of biological activities
and potential therapeutic applications.[1] It plays a role in plant physiology by contributing to
oxidative stress defense and acting as a growth regulator.[4]

Natural Occurrence and Origin

Robinetin is predominantly found in plants belonging to the Fabaceae (legume) family.[1][2][3] It
is also present in species from other families, including Boraginaceae, Asteraceae, and
Moringaceae.[1]

Key botanical sources of Robinetin include:
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Robinia pseudoacacia(Black Locust): Found in the wood and bark, where it contributes to

the tree's high resistance against pathogens like fungi and insects.[1][4]

Intsia bijuga(Borneo Teak): Present in this species.[5]

Millettia stuhlmannii: Isolated from the heartwood of this African tree.[4]

Burkea africana: Another documented source of the compound.[5]

The traditional medicinal uses of these plants, such as for treating infections, inflammation, and

metabolic disorders, are often attributed in part to their Robinetin content.[1][2][3]

Physicochemical and Spectroscopic Data

The identification and quantification of Robinetin rely on various analytical techniques. High-

Performance Liquid Chromatography (HPLC) is a primary method for its analysis.[1]

Property Value Reference
Molecular Formula C15H1007 [4]
Molar Mass 302.23 g/mol [5]
CAS Number 490-31-3 [415]
Synonyms Norkanugin,.S-Hydroxyfisetin, (4][5]
5-Deoxymyricetin

Table 1: Physicochemical Properties of Robinetin.
Analytical Method Parameters and Results Reference
HPLC-UV Amax: 254 and 364 nm [1]

m/z [M-H]~: 301, 273, 245,
229, 135, 91

HPLC-MS/MS

[1]

Table 2: Spectroscopic Data for Robinetin Identification.
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Experimental Protocols
Extraction of Robinetin from Plant Material

Several conventional methods are employed for extracting Robinetin from plant sources like
the wood of Robinia pseudoacacia.[1]

» Objective: To extract Robinetin and related flavonols from dried, powdered plant material.
e Methods:

o Soxhlet Extraction: This continuous extraction method is highly efficient for obtaining
Robinetin.[1] The plant material is placed in a thimble, and a solvent (e.g., acetone,
methanol, or ethanol, often with 10% water v/v) is heated, vaporized, condensed, and
allowed to percolate through the sample.[1]

o Ultrasonic Extraction: This method uses high-frequency sound waves to disrupt plant cell
walls, enhancing solvent penetration and extraction efficiency.

o Maceration with Stirring: The plant material is soaked in a solvent and continuously stirred
for an extended period to allow the diffusion of compounds into the solvent.[1]

e Solvents: Acetone, methanol, and ethanol, typically in a 9:1 ratio with water, are effective
solvents for extraction.[1]

Isolation and Purification Protocol

Column chromatography is a fundamental technique for isolating Robinetin from crude plant
extracts.[1]

» Objective: To purify Robinetin from a crude ethanolic extract of Robinia pseudoacacia leaves.
e Procedure:
o Initial Extraction: The plant material is extracted with ethanol.

o Sephadex LH-20 Chromatography: The crude extract is first passed through a Sephadex
LH-20 column for initial purification.[1]
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o Reversed-Phase (RP) Silica Gel Chromatography: Further separation is achieved using

RP silica gel columns.[1]

o Elution: A methanol-water solvent system (e.g., 9:1) is used to elute the compounds from
the column.[1]

o Final Purification: A final chromatographic step, such as on a Lobar column with the same
solvent system, can be used to achieve highly pure Robinetin.[1]

General Workflow for Robinetin Isolation

Dried Plant Material
(e.g., Robinia pseudoacacia leaves)

:

Solvent Extraction
(e.g., Ethanol, Maceration)

:

Crude Ethanolic Extract

:

Column Chromatography
(Sephadex LH-20)

:

Reversed-Phase (RP)
Silica Gel Chromatography

:

Elution with
Methanol:Water (9:1)

Isolated Robinetin
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Caption: Generalized workflow for the isolation of Robinetin.

Biological Activities and Quantitative Data

Robinetin exhibits a wide range of pharmacological effects, as demonstrated in numerous in
vitro, in vivo, and in silico studies.[1] These activities include antiviral, antibacterial,
antiparasitic, antioxidant, and enzyme-inhibitory effects.[1][2][3]
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Activity Assay/Model Result Reference
o Inhibition of HIV-1 Dose-dependent

Antiviral o [1][6]
Integrase inhibition (0.1-10 uM)
Minimum Inhibitory

Antibacterial Concentration (MIC) 100 pg/mL [1]
vs. Proteus vulgaris

Minimum Inhibitory

Concentration (MIC)
100 pg/mL [1]

vs. Staphylococcus

aureus

Antiparasitic Leishmania donovani ICso0: 5.9 pg/mL [1]

Trypanosoma brucei

) ICs0: 5.3 pg/mL [1]

rhodesiense
Reduction of
mutagenicity by tert-

Anti-mutagenic butyl hydroperoxide Effective reduction [1]
(BHP) in Salmonella
typhimurium TA102

) Comparable to known
o Superoxide ) ]
Antioxidant scavengers like rutin [1]

scavenging activity

and luteolin

Inhibition of lipid
peroxidation (egg yolk
phosphatidylcholine)

High efficiency

[6]7]

Enzyme Inhibition

Inhibition of

Acetylcholinesterase

Documented inhibitory

[1](2]

activity

Table 3: Summary of Robinetin's Biological Activities with Quantitative Data.

Mechanism of Action and Signaling Pathways
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Like many flavonoids, Robinetin exerts its biological effects by modulating various cellular
signaling pathways. Its antioxidant activity is attributed to its ability to donate electrons to
neutralize free radicals, a process that is energetically favorable through the Hydrogen Atom
Transfer (HAT) mechanism.[1] The anticancer properties of related flavonoids are often linked
to the regulation of key signaling pathways that control cell proliferation, apoptosis
(programmed cell death), and inflammation.

While specific pathways for Robinetin are still under detailed investigation, the mechanisms are
expected to overlap with those of other well-studied flavonoids like apigenin and rutin.[8][9]
These pathways include:

o PI3K/AkKt/mTOR Pathway: A crucial pathway in regulating cell survival and proliferation.
Flavonoids can inhibit this pathway, leading to decreased cancer cell growth.[9]

o NF-kB Pathway: A key regulator of inflammation and cell survival. Inhibition of NF-kB by
flavonoids can reduce inflammation and induce apoptosis in cancer cells.[8]

 MAPK Pathways (ERK, JNK, p38): These pathways are involved in cellular responses to
stress, and their modulation by flavonoids can lead to cell cycle arrest and apoptosis.[9]

Hypothesized Signaling Pathway Modulation by Robinetin

Robinetin

PI3K

Akt NF-kB

Cell Proliferation
& Survival

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b016689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

